Cas no 918334-37-9 (9H-Purine-9-acetic acid, 6-(methylamino)-)

• Product Name: 9H-Purine-9-acetic acid, 6-(methylamino)-
• CAS No: 918334-37-9
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• CID: 777531
• PubChem ID: 71427492
• Update Time: 2025-04-19

9H-Purine-9-acetic acid, 6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-9-acetic acid, 6-(methylamino)-
• 2-[6-(methylamino)purin-9-yl]acetic acid
• 2-[6-(methylamino)-9H-purin-9-yl]acetic acid
• 918334-37-9
• 2-(6-(Methylamino)-9H-purin-9-yl)acetic acid
• DTXSID90846232
• [6-(Methylamino)-9H-purin-9-yl]acetic acid

• Inchi： 1S/C8H9N5O2/c1-9-7-6-8(11-3-10-7)13(4-12-6)2-5(14)15/h3-4H,2H2,1H3,(H,14,15)(H,9,10,11)
• InChI Key： JSTLHOLFKNFYDR-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC2=C(N=CN=C12)NC)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.9Ų